Cas no 18199-28-5 (3H-Pyrazol-3-one, 2,4-dihydro-5-methyl-4-(1-oxodecyl)-2-phenyl-)

• Product Name: 3H-Pyrazol-3-one, 2,4-dihydro-5-methyl-4-(1-oxodecyl)-2-phenyl-
• CAS No: 18199-28-5
• MF: C₂₀H₂₈N₂O₂
• MW: 328.448525428772
• CID: 96154
• PubChem ID: 15787929
• Update Time: 2025-04-18

3H-Pyrazol-3-one, 2,4-dihydro-5-methyl-4-(1-oxodecyl)-2-phenyl- Chemical and Physical Properties

Names and Identifiers

• 3H-Pyrazol-3-one, 2,4-dihydro-5-methyl-4-(1-oxodecyl)-2-phenyl-
• 4-Capryl-3-methyl-1-phenyl-5(4H)-pyrazolone
• 4-decanoyl-5-methyl-2-phenyl-4H-pyrazol-3-one
• 18199-28-5
• DTXSID60578295
• 4-Decanoyl-3-methyl-1-phenyl-1H-pyrazol-5(4H)-one
• 4-Decanoyl-5-methyl-2-phenyl-2,4-dihydro-3H-pyrazol-3-one

• Inchi： 1S/C20H28N2O2/c1-3-4-5-6-7-8-12-15-18(23)19-16(2)21-22(20(19)24)17-13-10-9-11-14-17/h9-11,13-14,19H,3-8,12,15H2,1-2H3
• InChI Key： ZFUHYMJRSYQOTG-UHFFFAOYSA-N
• SMILES： O=C(C1C(N(C2C=CC=CC=2)N=C1C)=O)CCCCCCCCC

Computed Properties

• Exact Mass: 328.21524
• Monoisotopic Mass: 328.215078140g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 24
• Rotatable Bond Count: 10
• Complexity: 453
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.3
• Topological Polar Surface Area: 49.7Ų

Experimental Properties

• PSA: 49.41